Cas no 2411223-82-8 (2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride)

• Product Name: 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride
• CAS No: 2411223-82-8
• MF: C₇H₆Cl₂F₃N₃
• MW: 260.043849468231
• CID: 5982823
• PubChem ID: 146049312
• Update Time: 2025-11-06

2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride
• 2411223-82-8
• EN300-7564241

• Inchi： 1S/C7H5ClF3N3.ClH/c8-6-13-4-2-12-1-3(4)5(14-6)7(9,10)11;/h12H,1-2H2;1H
• InChI Key： KGKMEMDKRVPEFI-UHFFFAOYSA-N
• SMILES： ClC1N=C(C(F)(F)F)C2=C(CNC2)N=1.Cl

Computed Properties

• Exact Mass: 258.9890871g/mol
• Monoisotopic Mass: 258.9890871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride

Research Brief on 2-Chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Hydrochloride (CAS: 2411223-82-8)

2-Chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride (CAS: 2411223-82-8) is a novel heterocyclic compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrrolopyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition and anticancer properties. The presence of a trifluoromethyl group and a chloro substituent enhances its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies.

Recent studies have focused on the synthesis and optimization of this compound to improve its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to achieve high yields and purity. The compound's unique structural features make it a promising candidate for further investigation in oncology and other therapeutic areas.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific signaling pathways, particularly those involving protein kinases. Preliminary data suggest that 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride exhibits potent inhibitory activity against certain kinase targets, which are often implicated in cancer progression. These findings highlight its potential as a lead compound for the development of next-generation kinase inhibitors.

Furthermore, the compound's physicochemical properties, such as solubility and stability, have been characterized to support its formulation development. Researchers are also exploring its potential in combination therapies, where it may synergize with other anticancer agents to enhance therapeutic outcomes. The ongoing research aims to elucidate its mechanism of action and optimize its pharmacokinetic profile for clinical applications.

In conclusion, 2-chloro-4-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine hydrochloride represents a promising scaffold in medicinal chemistry with significant potential for drug development. Continued research efforts are expected to further validate its therapeutic utility and pave the way for its translation into clinical trials. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments in the chemobiological and pharmaceutical fields.